Cas no 62290-40-8 (4-(4-Chlorobenzyl)oxybenzoic Acid)

• Product Name: 4-(4-Chlorobenzyl)oxybenzoic Acid
• CAS No: 62290-40-8
• MF: C₁₄H₁₁ClO₃
• MW: 262.688343286514
• MDL: MFCD04521327
• CID: 450641
• Update Time: 2025-05-23

4-(4-Chlorobenzyl)oxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(4-chlorophenyl)methoxy]-
• 4-[(4-CHLOROBENZYL)OXY]BENZOIC ACID
• 4-(4-Chlor-benzyloxy)-benzoesaeure
• 4-(4-chlorobenzyloxy)benzoic acid
• 4-(4-chloro-benzyloxy)-benzoic acid
• AC1LITKG
• ALBB-008979
• BBL015293
• CTK2C2994
• p-(4'-Chlorbenzyloxy)benzoesaeure
• SBB049663
• STK501651
• SureCN1369316
• 4-((4-Chlorobenzyl)oxy)benzoic acid
• 4-(4-Chlorobenzyl)oxybenzoic Acid

• MDL： MFCD04521327
• Inchi： 1S/C14H11ClO3/c15-12-5-1-10(2-6-12)9-18-13-7-3-11(4-8-13)14(16)17/h1-8H,9H2,(H,16,17)
• InChI Key： WRELJNMKLNHYCU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)COC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 262.03973
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(4-Chlorobenzyl)oxybenzoic Acid

4-(4-Chlorobenzyl)oxybenzoic Acid: A Comprehensive Overview

The compound 4-(4-Chlorobenzyl)oxybenzoic Acid, also known by its CAS number 62290-40-8, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a benzoic acid group attached to a 4-chlorobenzyl ether moiety, which contributes to its distinct chemical characteristics.

Recent studies have highlighted the importance of 4-(4-Chlorobenzyl)oxybenzoic Acid in the synthesis of bioactive compounds. Researchers have explored its role as an intermediate in the development of novel pharmaceutical agents, particularly in the areas of anti-inflammatory and anticancer therapies. The presence of the chloro substituent enhances the molecule's stability and bioavailability, making it a valuable component in medicinal chemistry.

The synthesis of 62290-40-8 involves a multi-step process that typically includes nucleophilic aromatic substitution and oxidation reactions. These methods have been optimized to improve yield and purity, ensuring that the compound meets the rigorous standards required for pharmaceutical applications. The use of advanced catalytic systems has further enhanced the efficiency of these reactions, making large-scale production feasible.

In terms of physical properties, 4-(4-Chlorobenzyl)oxybenzoic Acid exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties are crucial for its application in various chemical processes, including chromatography and crystallography.

The pharmacological evaluation of this compound has revealed promising results. In vitro studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary in vivo studies in animal models have shown reduced tumor growth when treated with this compound, indicating its anticancer potential.

One of the most recent advancements involving 62290-40-8 is its use as a building block for constructing more complex molecules with enhanced bioactivity. By modifying the chloro substituent or introducing additional functional groups, researchers have been able to create derivatives with improved therapeutic profiles. These derivatives are currently under investigation for their potential application in treating chronic diseases such as arthritis and cancer.

In conclusion, 4-(4-Chlorobenzyl)oxybenzoic Acid, or CAS number 62290-40-8, stands out as a versatile and valuable compound in modern organic chemistry. Its unique structure, coupled with recent research findings, positions it as a promising candidate for developing innovative pharmaceuticals. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is expected to play an increasingly important role in the field of medicinal chemistry.